(3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: (3-chlorophenyl)methyl 1-(4-ethylphenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C19H18ClN3O2/c1-3-14-7-9-17(10-8-14)23-13(2)18(21-22-23)19(24)25-12-15-5-4-6-16(20)11-15/h4-11H,3,12H2,1-2H3
• InChI Key: YXEPTURWXFWUJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)OCC3=CC(=CC=C3)Cl)C
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol
• CAS No.: 1040676-14-9

Description

Triazoles are a class of five-membered heterocyclic compounds containing two carbon and three nitrogen atoms. They are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular.

Mechanism of Action

The mechanism of action of triazole compounds often involves binding to biological targets such as enzymes and receptors, which can lead to a variety of biological effects.

Future Directions

The development of new triazole compounds is an active area of research, with potential applications in areas such as medicinal chemistry, materials science, and synthetic chemistry.